N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C21H23N3O5S/c1-3-29-18-6-4-16(5-7-18)20-12-13-21(25)24(23-20)15-14-22-30(26,27)19-10-8-17(28-2)9-11-19/h4-13,22H,3,14-15H2,1-2H3
• InChI Key: UKXLGPWCGGHVHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol

Description

N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H23N3O5S and its molecular weight is 429.49. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Studies have highlighted the synthesis and evaluation of derivatives with structures similar to N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzenesulfonamide for their antitumor activity. For instance, Abbassi et al. (2014) discussed the synthesis of N-[6-indazolyl]arylsulfonamides and their antiproliferative and apoptotic activities against human tumor cell lines, revealing significant antiproliferative activity and apoptosis induction in a dose-dependent manner (Abbassi et al., 2014). Similarly, Gul et al. (2016) synthesized a series of sulfonamides showing cytotoxic activities, indicating potential as carbonic anhydrase inhibitors for anticancer applications (Gul et al., 2016).

Enzyme Inhibition

Riaz (2020) synthesized a series of N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides evaluated for their enzyme inhibition potential, showing significant inhibitory activities against acetylcholinesterase and α-glucosidase, suggesting a promising avenue for therapeutic applications (Riaz, 2020).

Material Synthesis

Kantekin et al. (2015) discussed the synthesis and characterization of novel metallophthalocyanines incorporating sulfonamide groups, aiming at applications in catalysis and photodynamic therapy, emphasizing the multifaceted applications of sulfonamide derivatives in material science (Kantekin et al., 2015).